Cas no 73606-13-0 (2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl Fluoride)

2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl fluoride is a fluorinated sulfonyl fluoride derivative with a reactive allyl ether group. This compound is particularly valuable in organic synthesis and polymer chemistry due to its dual functionality, combining the electrophilic reactivity of the sulfonyl fluoride moiety with the versatility of the allyl group. The tetrafluoroethylene backbone enhances its stability and resistance to hydrolysis, making it suitable for applications requiring robust chemical intermediates. Its unique structure allows for selective modifications, enabling use in cross-coupling reactions, polymerization initiators, or as a precursor for advanced fluorinated materials. The compound’s high purity and well-defined reactivity profile make it a reliable choice for specialized synthetic applications.
2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl Fluoride structure
73606-13-0 structure
Product Name:2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl Fluoride
CAS No:73606-13-0
MF:C5H5F5O3S
MW:240.148418188095
MDL:MFCD03095419
CID:562256
PubChem ID:2782219
Update Time:2025-05-22

2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl Fluoride Chemical and Physical Properties

Names and Identifiers

    • Ethanesulfonylfluoride, 1,1,2,2-tetrafluoro-2-(2-propen-1-yloxy)-
    • 1,1,2,2-tetrafluoro-2-prop-2-enoxyethanesulfonyl fluoride
    • 2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl fluoride
    • PC9756
    • 2-Allyloxyperfluoroethanesulfonyl fluoride
    • NS00019225
    • DTXSID40381986
    • 2-(allyloxy)-1,1,2,2-tetrafluoroethanesulfonyl fluoride
    • IMNCTHAFGYFIOE-UHFFFAOYSA-N
    • 2-(allyloxy)-1,1,2,2-tetrafluoroethanesulphonyl fluoride
    • 73606-13-0
    • AKOS015839094
    • FT-0676776
    • 2-allyloxy-1,1,2,2-tetrafluoro-ethanesulfonyl fluoride
    • C5H5F5O3S
    • MFCD03095419
    • A837872
    • 2-allyloxy-1,1,2,2-tetrafluoroethanesulfonylfluoride
    • SCHEMBL2803263
    • CS-0455286
    • 2-(Allyloxy)-1,1,2,2-tetrafluoroethane-1-sulfonyl fluoride
    • 2-[(Prop-2-en-1-yl)oxy]-1,1,2,2-tetrafluoroethanesulphonyl fluoride
    • 2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl Fluoride
    • MDL: MFCD03095419
    • Inchi: 1S/C5H5F5O3S/c1-2-3-13-4(6,7)5(8,9)14(10,11)12/h2H,1,3H2
    • InChI Key: IMNCTHAFGYFIOE-UHFFFAOYSA-N
    • SMILES: S(C(C(OCC=C)(F)F)(F)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 239.98800
  • Monoisotopic Mass: 239.98795600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Boiling Point: 112 °C
  • PSA: 51.75000
  • LogP: 2.75470

2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl Fluoride Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 3265
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Risk Phrases:R34

2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl Fluoride Pricemore >>

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Additional information on 2-Allyloxy-1,1,2,2-tetrafluoroethanesulfonyl Fluoride

2-Allyloxy-1,1,2,2-Tetrafluoroethanesulfonyl Fluoride: A Comprehensive Overview

2-Allyloxy-1,1,2,2-Tetrafluoroethanesulfonyl Fluoride (CAS No: 73606-13-0) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and versatile applications in modern chemistry. The molecule consists of a tetrafluoroethyl group attached to a sulfonyl fluoride moiety, with an allyloxy substituent providing additional functional diversity.

Recent advancements in synthetic methodologies have enhanced the production efficiency of 2-Allyloxy-1,1,2,2-Tetrafluoroethanesulfonyl Fluoride, making it more accessible for research and industrial applications. Its structure allows for a wide range of reactivity, particularly in nucleophilic substitution reactions and as a building block in the synthesis of advanced materials.

The sulfonate ester functionality of this compound plays a pivotal role in its chemical behavior. It serves as an excellent leaving group in various substitution reactions, facilitating the formation of diverse products. Moreover, the presence of multiple fluorine atoms enhances the compound's stability and reactivity under specific conditions.

One of the most promising areas of application for 2-Allyloxy-1,1,2,2-Tetrafluoroethanesulfonyl Fluoride is in the development of high-performance polymers and coatings. Its ability to undergo controlled polymerization reactions has led to the creation of materials with exceptional thermal and chemical resistance.

Recent studies have also explored its potential in drug delivery systems. The compound's unique properties allow for the design of biocompatible polymers that can encapsulate and release therapeutic agents in a controlled manner.

In conclusion, CAS No 73606-13-0, or 2-Allyloxy-1,1,2,2-Tetrafluoroethanesulfonyl Fluoride, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications and ongoing research promise to unlock new possibilities across multiple disciplines.

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